Cas no 1358417-23-8 (methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate
• CAS No: 1358417-23-8
• MF: C₂₁H₁₉FN₂O₄
• MW: 382.384968996048
• CID: 5399032
• Update Time: 2025-05-25

methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(2,5-dimethylphenyl)amino]-2-oxoethoxy]-6-fluoro-2-quinolinecarboxylate
• methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

• Inchi： 1S/C21H19FN2O4/c1-12-4-5-13(2)17(8-12)24-20(25)11-28-19-10-18(21(26)27-3)23-16-7-6-14(22)9-15(16)19/h4-10H,11H2,1-3H3,(H,24,25)
• InChI Key： BMIPENNAJDRUAD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(OCC(NC2=CC(C)=CC=C2C)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.305±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.5±50.0 °C(Predicted)
• pka: 12.45±0.70(Predicted)

Additional information on methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS No. 1358417-23-8): A Comprehensive Overview

Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate, identified by its CAS number 1358417-23-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a fluoroquinoline core and various substituents makes it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate consists of a fluoroquinoline scaffold, which is well-known for its broad-spectrum antimicrobial properties. The fluoroquinoline moiety is a key pharmacophore that contributes to the compound's biological activity. Additionally, the molecule incorporates several other functional groups, including a carbamoyl group and a methoxy group, which are strategically positioned to enhance its pharmacological properties.

One of the most notable features of this compound is its ability to interact with biological targets in novel ways. The fluoroquinoline core is known to exhibit strong binding affinity to bacterial enzymes, making it effective against a wide range of bacterial infections. The introduction of the carbamoyl and methoxy groups further modulates the compound's interactions with biological targets, potentially enhancing its efficacy and selectivity.

Recent studies have highlighted the importance of fluoroquinolines in the treatment of resistant bacterial infections. The structural modifications present in Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate may contribute to its ability to overcome bacterial resistance mechanisms. This makes it a valuable candidate for the development of new antibiotics and alternative therapeutic strategies.

The synthesis of Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of the fluoroquinoline core, followed by functional group transformations to introduce the carbamoyl and methoxy groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired structural modifications.

In terms of pharmacological activity, Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate has shown promising results in preclinical studies. These studies have demonstrated its potential as an antimicrobial agent with broad-spectrum activity against various bacterial strains. Additionally, preliminary data suggest that this compound may exhibit additional therapeutic benefits, such as anti-inflammatory and immunomodulatory effects.

The development of new pharmaceutical compounds is a complex process that involves extensive research and testing. Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate represents an exciting example of how structural modifications can lead to novel therapeutic agents. Its unique chemical structure and biological activity make it a valuable asset in the ongoing effort to combat bacterial infections and develop new treatments for various diseases.

As research in pharmaceutical chemistry continues to advance, compounds like Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate will play an increasingly important role in drug discovery and development. The combination of innovative synthetic methods and detailed pharmacological studies will be crucial in unlocking the full potential of this compound and others like it.

The future prospects for Methyl 4-{[(2,5-dimethylphenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate are promising. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. However, the initial findings suggest that this compound has significant potential as a therapeutic agent. As more data becomes available, it is likely that additional applications for this compound will be identified.